(Z)-4-cyano-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-cyano-N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C18H15N3O2S/c1-23-11-10-21-15-4-2-3-5-16(15)24-18(21)20-17(22)14-8-6-13(12-19)7-9-14/h2-9H,10-11H2,1H3
• InChI Key: AQDAWBKCIRYUJF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A specific example of a synthesis method involves refluxing a mixture of benzo[d]thiazol-2-ol, 1,2-dibromoethane, and anhydrous K2CO3 in DMF for 1 hour.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including “(Z)-4-cyano-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide”, involves heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures.

Chemical Reactions Analysis

Benzothiazole derivatives have been developed through a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO. This protocol can obviate the prefunctionalization of the starting materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Scientific Research Applications

Anti-Tubercular Activity

• Recent synthetic developments have led to benzothiazole-based anti-tubercular compounds. These molecules have been evaluated for their inhibitory activity against Mycobacterium tuberculosis (M. .

Anticonvulsant Properties

• Benzothiazole derivatives have also been investigated for their anticonvulsant activity. .

Antitumor Potential

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Mechanism of Action

While the specific mechanism of action for “(Z)-4-cyano-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide” is not explicitly mentioned in the sources, benzothiazole derivatives have been found to display a wide spectrum of pharmacologic effects, including anti-inflammatory, antibacterial, antiviral, antioxidant, and immunomodulatory properties.

Future Directions

Benzothiazole derivatives have shown potential in various fields of research and industry. Future research could focus on exploring their potential applications further, such as their antidepressant and anticonvulsant effects.